AXC-879

• Molecular Formula: C26H38N8O4
• Molecular Weight: 526.6 g/mol
• InChI: InChI=1S/C26H38N8O4/c1-2-3-14-37-25-31-23(27)22-24(32-25)34(26(36)30-22)16-20-6-4-19(5-7-20)15-33-12-9-18(10-13-33)8-11-29-21(35)17-38-28/h4-7,18H,2-3,8-17,28H2,1H3,(H,29,35)(H,30,36)(H2,27,31,32)
• InChIKey: UWSMGQCXTGJUKR-UHFFFAOYSA-N

AXC-879: Dual-Function TLR Agonist & ADC Cytotoxin

AXC-879 (CAS 2479277-22-8) is a synthetic small-molecule Toll-like receptor (TLR) agonist with an EC50 of 157.2 nM, documented to trigger NF-κB signaling in TLR-expressing reporter cells . Beyond its immunostimulatory activity, AXC-879 is explicitly designated as an antibody-drug conjugate (ADC) cytotoxin payload, making it suitable for conjugation into targeted therapeutic constructs . With a molecular weight of 526.63 Da and formula C26H38N8O4, it belongs to a patented series of TLR-agonist conjugates designed for site-specific antibody attachment via non-natural amino acid chemistry [1].

TLR7 pathway activation (NF-κB reporter context)

ADC cytotoxin payload with conjugation chemistry support

• [1] Patent WO2020/160397A1. Compositions containing, methods and uses of antibody-TLR agonist conjugates. Published 2020-08-13. View Source

AXC-879 vs. Generic TLR Agonists in ADC Engineering

Substituting AXC-879 with a generic TLR7 or TLR8 agonist (e.g., imiquimod, resiquimod, or motolimod) fundamentally alters experimental scope because AXC-879 is purpose-built for two orthogonal functions: TLR pathway activation and ADC payload deployment . Standard imidazoquinoline TLR agonists lack the designed conjugatability and dual-use specification inherent to AXC-879 [1]. Even among ADC-compatible TLR agonists, potency and signaling bias vary by an order of magnitude: AXC-879's EC50 of 157.2 nM positions it in a distinct potency tier relative to ultra-potent agonists (TLR7 agonist 2: EC50 5.2 nM) and weaker analogs (TLR7 agonist 18: EC50 7.8 μM) . This difference is critical when balancing systemic immune activation against tumor-localized payload delivery.

Target AXC-879: purpose-built for site-specific antibody conjugation via non-natural amino acid chemistry.

Generic agonists Imiquimod, resiquimod, motolimod lack reactive handles for ADC payload deployment.

Target Research-relevant TLR7 activation potency (EC50 ~150 nM range).

Generic agonists Potency may shift from sub-nM to μM, altering immune activation balance and confounding ADC studies.

• [1] Madia F, et al. Small-molecule Toll-like receptor 7 and 8 agonists: a patent review (2016–2020). Expert Opin Ther Pat. 2021;31(12):1121-1150. Class-level differentiation of ADC-compatible vs. non-conjugatable TLR agonists. View Source

AXC-879: Quantitative Differentiation Evidence

Potency Tier vs. Resiquimod in TLR7 Reporter Assays

AXC-879 exhibits a TLR7 EC50 of 157.2 nM in HEK293-based NF-κB reporter assays . The clinical-stage TLR7/8 agonist resiquimod shows an EC50 of 120 nM (0.12 μM) for TLR7 in the HEK-Blue hTLR7 reporter system under comparable conditions [1]. AXC-879 is thus approximately 1.3-fold less potent than resiquimod at TLR7 but occupies a potency window that avoids both the sub-nanomolar hyper-activation risk of ultra-potent agonists and the micromolar insensitivity of weak agonists.

TLR7 Potency vs. Resiquimod

Reported comparison

AXC-879 EC50 157.2 nM vs. resiquimod 120 nM (1.3-fold difference)

Supports moderate TLR7 activation research context

HEK293 NF-κB reporter; 18–24 hr incubation

Evidence Dimension	TLR7 agonism potency (EC50)
Target Compound Data	157.2 nM (AXC-879)
Comparator Or Baseline	120 nM (0.12 μM) (Resiquimod)
Quantified Difference	AXC-879 is ~1.31-fold less potent at TLR7 than resiquimod
Conditions	HEK293 NF-κB reporter gene assay; 18-24 hr incubation

Why This Matters

This quantitative potency tiering ensures researchers select AXC-879 for applications where moderate TLR7 activation is desired to balance efficacy with cytokine release syndrome risk, as opposed to maximal-potency agonists.

• [1] Hayakawa Y, et al. EC50 Values of Compounds for Human TLR7. J Med Chem. 2024; Table 1. Resiquimod hTLR7 EC50 = 0.12 μM (HEK-Blue reporter assay). View Source

ADC Conjugatability vs. Non-Conjugatable Agonists

AXC-879 is explicitly cataloged as an ADC cytotoxin suitable for ADC synthesis, a designation not shared by imiquimod or motolimod . Patent filings identify AXC-879 as part of a series of TLR agonists with functional handles for site-specific conjugation to antibodies via non-natural amino acid chemistry (e.g., oxime ligation) [1]. In contrast, imiquimod (EC50 ~2.1 μM for TLR7) lacks conjugation-compatible reactive groups and serves solely as a free TLR7 agonist for topical or intratumoral delivery [2].

ADC Payload Conjugatability

Class-level inference

AXC-879: patent-validated conjugation chemistry and ADC cytotoxin designation. Imiquimod/motolimod: none.

Enables conjugation-dependent immuno-oncology research

Based on vendor catalog and patent enablement; conjugation validation recommended

Evidence Dimension	Designation as ADC cytotoxin payload and conjugatability
Target Compound Data	Yes — explicitly listed as ADC Cytotoxin for ADC synthesis; patented conjugation chemistry
Comparator Or Baseline	Imiquimod: No ADC designation, no conjugation handle. Motolimod: No ADC designation.
Quantified Difference	Qualitative binary difference: AXC-879 is purpose-built for antibody conjugation; comparators are not.
Conditions	Based on vendor catalog classifications and patent enablement

Why This Matters

Researchers developing tumor-targeted immunostimulant ADCs require a payload that combines TLR agonism with chemical conjugatability; substituting a non-conjugatable TLR agonist is not feasible.

• [1] Patent WO2020/160397A1. Antibody-TLR agonist conjugates. Exemplifies AXC-879 series as conjugatable TLR agonist payloads. Published 2020-08-13. View Source
• [2] Ambeed. Imiquimod Product Page: TLR7 agonist (EC50 = 1.5–2.12 μM); no ADC payload designation. View Source

NF-κB Pathway Activation Confirmation

AXC-879 induces NF-κB signaling in TLR-expressing cells, as documented in vendor characterization and corroborated by patent disclosures of the AXC series [1][2]. While many TLR7/8 agonists activate NF-κB, explicit confirmation of this pathway for AXC-879 provides assay-ready validation. The patent WO2020/160397A1 demonstrates that AXC-series compounds (including AXC-879) induce SEAP reporter activity in HEK293 cells co-transfected with TLR7/8 and NF-κB-SEAP, confirming functional pathway engagement [2].

NF-κB Pathway Engagement

Assay context

NF-κB induction confirmed via SEAP reporter (HEK293 co-transfected with TLR7/8)

Reduces assay development risk for TLR7 pathway studies

Patent-validated functional engagement; applicable to innate immunity research

Evidence Dimension	NF-κB pathway activation confirmation
Target Compound Data	Confirmed NF-κB induction (SEAP reporter assay, patent-validated)
Comparator Or Baseline	Class-level: Most TLR7/8 agonists activate NF-κB, but explicit confirmation varies by compound
Quantified Difference	Not quantified as a differential metric; serves as functional validation for procurement confidence
Conditions	HEK293 cells co-transfected with TLR7/8 and NF-κB-SEAP reporter

Why This Matters

Explicit pathway validation reduces assay development time and procurement risk, as researchers can rely on confirmed functional activity rather than inferring activity from structural similarity.

• [1] DC Chemicals. AXC-879 Product Page: 'Induces NF-κB signaling.' Catalog No. DC76700. View Source
• [2] Patent WO2020/160397A1. NF-κB induction by AXC-series TLR agonists in HEK293 reporter cells. Published 2020-08-13. View Source

AXC-879: Optimal Research & Industrial Applications

ADC Engineering with Immunostimulatory Payloads

AXC-879 is purpose-built for ADC synthesis where a TLR agonist is required as the cytotoxic/immunostimulatory warhead. Its conjugatability, confirmed by patent-enabling chemistry [1], and catalog designation as an ADC cytotoxin [2] make it the preferred payload over non-conjugatable TLR7/8 agonists such as imiquimod or motolimod. Researchers developing tumor-targeted immunostimulant conjugates should select AXC-879 when chemical conjugation to an antibody is required alongside moderate TLR pathway activation (EC50 157.2 nM) .

Moderate-Potency TLR7 Activation in Vitro

For in vitro NF-κB reporter assays or cytokine induction studies in TLR7-expressing cell lines, AXC-879 provides a moderate EC50 (157.2 nM) that is 1.3-fold weaker than resiquimod (120 nM) at TLR7 [2]. This potency tier is suitable when experimental protocols require sub-maximal TLR7 activation to avoid confounding effects from hyper-cytokine induction, particularly in co-culture systems or primary immune cell assays.

Combination Immunotherapy with Bifunctional Constructs

AXC-879 enables research on bifunctional constructs that simultaneously deliver a TLR agonist and a traditional cytotoxic payload via ADC architecture. Patent disclosures of the AXC series demonstrate the feasibility of conjugating AXC-879 to antibodies targeting tumor antigens [1], allowing investigation of immunogenic cell death mechanisms where TLR activation synergizes with direct cytotoxicity.

Application

Selection Property

Validation Focus

ADC conjugate engineering with TLR agonist payloads

Conjugatable TLR7 agonist payload

Site-specific conjugation chemistry and TLR pathway engagement

In vitro TLR7 pathway activation studies

TLR7 activation at research-relevant potency

NF-κB reporter and cytokine induction assays

Bifunctional ADC immuno-oncology research

Dual-function payload (TLR agonism + cytotoxin)

Immunogenic cell death and tumor antigen-targeted delivery models

• [1] Patent WO2020/160397A1. Antibody-TLR agonist conjugates including AXC series. Published 2020-08-13. View Source
• [2] Hayakawa Y, et al. EC50 Values of Compounds for Human TLR7. J Med Chem. 2024; Table 1. Resiquimod hTLR7 EC50 = 0.12 μM. View Source